Cas no 2304633-98-3 ((4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid)

• Product Name: (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid
• CAS No: 2304633-98-3
• MF: C₁₃H₁₈BNO₅
• MW: 279.096724033356
• MDL: MFCD28061758
• CID: 4780437
• PubChem ID: 117058570
• Update Time: 2026-02-27

(4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid
• 4-(tert-butoxycarbonyl)-2,3-dihydro-1,4-benzoxazin-7-ylboronic acid
• [4-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydro-1,4-benzoxazin-7-yl]boronic acid
• (4-(tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronicacid
• (4-(t-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid
• MFCD28061758
• CS3531
• 2304633-98-3
• (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid

• MDL： MFCD28061758
• Inchi： 1S/C13H18BNO5/c1-13(2,3)20-12(16)15-6-7-19-11-8-9(14(17)18)4-5-10(11)15/h4-5,8,17-18H,6-7H2,1-3H3
• InChI Key： BTSFNYFIDQLMGP-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(B(O)O)=CC=2OCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.1278028g/mol
• Monoisotopic Mass: 279.1278028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2

Additional information on (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid

Introduction to (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic Acid (CAS No: 2304633-98-3)

Compound with the chemical name (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid and a CAS number of 2304633-98-3 represents a significant advancement in the field of organic synthesis and pharmaceutical research. This boronic acid derivative has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The compound's unique structural features, including the presence of a Tert-Butoxycarbonyl (Boc) protecting group and a benzo[b][1,4]oxazine core, make it a valuable tool for chemists and biologists working on complex molecular architectures.

The benzo[b][1,4]oxazine scaffold is a heterocyclic compound that has been extensively studied for its potential biological activities. This particular derivative is notable for its ability to serve as a key intermediate in the synthesis of more complex molecules. The boronic acid functional group at the 7-position of the oxazine ring enhances its reactivity, making it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds. The compound (CAS No: 2304633-98-3) exemplifies this trend by providing a robust framework for constructing intricate molecular systems. Its Boc-protected amine group offers stability during synthetic manipulations while allowing for selective deprotection under mild acidic conditions. This characteristic makes it particularly useful in multi-step syntheses where controlled reactivity is essential.

The pharmaceutical industry has shown immense interest in boronic acid derivatives due to their role as key pharmacophores in various drug candidates. For instance, boron-containing compounds have been explored for their anticancer properties, with some boronated derivatives exhibiting potent inhibitory effects on specific enzymes involved in tumor growth. The (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid could potentially serve as a precursor for developing novel anticancer agents by being incorporated into larger molecular frameworks designed to target specific biological pathways.

Moreover, the benzo[b][1,4]oxazine core is known to exhibit various biological activities, including anti-inflammatory and antimicrobial properties. Researchers have been investigating ways to modulate these activities by introducing different substituents into the scaffold. The boronic acid derivative provides a platform for such modifications while retaining the inherent bioactivity of the oxazine ring. This flexibility has led to its incorporation into several drug discovery programs aimed at identifying new therapeutic entities.

The synthesis of (CAS No: 2304633-98-3) involves multiple steps that showcase advanced organic chemistry techniques. The introduction of the Boc group ensures that reactive amine functionalities are protected during subsequent synthetic steps, allowing for selective modifications elsewhere in the molecule. The boronic acid functionality is typically introduced via lithiation followed by quenching with trialkyl borates or other boron-containing reagents. This methodological approach highlights the compound's importance as a synthetic intermediate and underscores its utility in constructing complex molecules.

In conclusion, (4-(Tert-Butoxycarbonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazin-7-yl)boronic acid (CAS No: 2304633-98-3) represents a significant contribution to the field of medicinal chemistry and organic synthesis. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and synthetic methodologies. As ongoing research continues to uncover new applications for this compound and related derivatives, its importance is expected to grow further within both academic and industrial settings.